2,6-Dichloro-3-[(4-nitroimidazol-1-yl)methyl]pyridine

• IUPAC Name: 2,6-dichloro-3-[(4-nitroimidazol-1-yl)methyl]pyridine
• InChI: InChI=1S/C9H6Cl2N4O2/c10-7-2-1-6(9(11)13-7)3-14-4-8(12-5-14)15(16)17/h1-2,4-5H,3H2
• InChI Key: ONOSAIYUWHMAAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1CN2C=C(N=C2)[N+](=O)[O-])Cl)Cl
• Molecular Formula: C9H6Cl2N4O2
• Molecular Weight: 273.07 g/mol

Description

2,6-Dichloro-3-[(4-nitroimidazol-1-yl)methyl]pyridine, commonly known as MNIP, is a potent and selective inhibitor of the enzyme poly(ADP-ribose) polymerase-1 (PARP-1). This compound has gained significant attention in the scientific community due to its potential applications in cancer treatment and other diseases related to DNA damage and repair. In

Mechanism of Action

MNIP works by selectively inhibiting the activity of 2,6-Dichloro-3-[(4-nitroimidazol-1-yl)methyl]pyridine, an enzyme involved in DNA repair. 2,6-Dichloro-3-[(4-nitroimidazol-1-yl)methyl]pyridine is activated in response to DNA damage and plays a critical role in repairing single-strand breaks. However, excessive activation of 2,6-Dichloro-3-[(4-nitroimidazol-1-yl)methyl]pyridine can lead to the depletion of cellular energy and ultimately cell death. By inhibiting 2,6-Dichloro-3-[(4-nitroimidazol-1-yl)methyl]pyridine, MNIP can prevent the repair of DNA damage, leading to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
MNIP has been shown to have potent anti-tumor activity in preclinical models. In addition, MNIP has also been shown to have neuroprotective effects in models of neurodegenerative diseases such as Parkinson's and Alzheimer's disease. However, MNIP has also been shown to have some toxic effects, particularly at high doses. Further research is needed to fully understand the biochemical and physiological effects of MNIP.

Advantages and Limitations for Lab Experiments

MNIP has several advantages for laboratory research, including its high selectivity for 2,6-Dichloro-3-[(4-nitroimidazol-1-yl)methyl]pyridine and its well-established synthesis method. However, MNIP also has some limitations, particularly in terms of its toxicity at high doses. Careful dosing and monitoring are necessary to ensure the safety of researchers working with MNIP.

Future Directions

There are several future directions for research on MNIP. One area of interest is the development of MNIP analogs with improved selectivity and efficacy. Another area of interest is the investigation of MNIP in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, further research is needed to fully understand the potential applications of MNIP in other diseases related to DNA damage and repair. Overall, MNIP has significant potential for further research and development in the field of cancer and DNA damage and repair.

Synthesis Methods

MNIP can be synthesized using a multistep process involving the reaction of 2,6-dichloropyridine with 4-nitroimidazole in the presence of a base and a palladium catalyst. The resulting intermediate is then treated with a reducing agent to form MNIP. The synthesis of MNIP has been optimized for high yield and purity, making it a viable option for laboratory research.

Scientific Research Applications

MNIP has been extensively studied for its potential applications in cancer treatment. 2,6-Dichloro-3-[(4-nitroimidazol-1-yl)methyl]pyridine is an enzyme involved in DNA repair, and its inhibition can lead to the accumulation of DNA damage and ultimately cell death. MNIP has been shown to selectively target 2,6-Dichloro-3-[(4-nitroimidazol-1-yl)methyl]pyridine, making it a promising candidate for cancer therapy. In addition, MNIP has also been studied for its potential use in other diseases related to DNA damage and repair, such as neurodegenerative disorders and cardiovascular diseases.